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Compound of Interest

Compound Name: Isobutyl oleate

Cat. No.: B156041 Get Quote

An In-depth Technical Guide to the Physical Properties of Isobutyl Oleate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of excipients like isobutyl oleate is paramount for

formulation, processing, and quality control. Isobutyl oleate ((Z)-9-Octadecenoic acid, 2-

methylpropyl ester), a fatty acid ester, serves various functions, including as a solvent and

emollient. This guide provides a detailed overview of its key physical properties—boiling point

and density—supported by experimental methodologies and conceptual diagrams.

Physical Properties of Isobutyl Oleate
The boiling point and density are critical parameters for the handling, processing, and

purification of isobutyl oleate. The available data is summarized below.

Physical Property Value Conditions

Boiling Point 222-226 °C at 12-13 Torr[1]

411.2 °C
at 760 mmHg (1 atm)[2][3][4]

[5]

Density 0.86 g/cm³ at 20 °C[1][6]

0.87 g/cm³ Not specified[2][4][5]
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Experimental Protocols for Property Determination
While the original experimental records for isobutyl oleate are not readily available, the

following sections describe standard methodologies for determining the boiling point and

density of long-chain fatty acid esters.

Boiling Point Determination: Thermogravimetric
Analysis (TGA)
A modern technique for determining the normal boiling point of substances with low volatility,

such as fatty acid esters, is Thermogravimetric Analysis (TGA).[1] This method measures the

change in mass of a sample as a function of temperature in a controlled atmosphere.

Methodology:

Sample Preparation: A small, precise amount of the isobutyl oleate sample is placed into a

TGA crucible.

Instrumentation: The TGA instrument is programmed to heat the sample at a constant rate

under a controlled nitrogen atmosphere.

Data Acquisition: The instrument records the sample's mass as the temperature increases.

The temperature at which a significant and rapid mass loss occurs, corresponding to the

vaporization of the liquid, is correlated to its boiling point.

Pressure Correction: If the experiment is not conducted at standard atmospheric pressure

(760 mmHg), a pressure correction, such as the Sydney-Young equation, may be applied to

normalize the boiling point.[1]

Density Determination: Pycnometer Method
The density of a liquid can be accurately determined using a pycnometer, a flask with a

precisely known volume. This method is based on measuring the mass of the liquid that fills

this known volume.

Methodology:
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Calibration: The mass of the clean, dry, and empty pycnometer is accurately measured. It is

then filled with a reference liquid of known density (e.g., deionized water) at a controlled

temperature, and its mass is measured again. The difference in mass allows for the precise

calculation of the pycnometer's internal volume.

Sample Measurement: The pycnometer is emptied, dried, and then filled with isobutyl
oleate at the same controlled temperature.

Mass Determination: The mass of the pycnometer filled with isobutyl oleate is measured.

Density Calculation: The mass of the isobutyl oleate is determined by subtracting the mass

of the empty pycnometer. The density is then calculated by dividing the mass of the isobutyl
oleate by the calibrated volume of the pycnometer.

Visualizations
Conceptual Relationships
The physical properties of an ester like isobutyl oleate are directly influenced by its molecular

structure. The following diagram illustrates these relationships.
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Molecular Structure of Isobutyl Oleate

Physical Properties

Oleic Acid Moiety
(Long Hydrocarbon Chain)

High Boiling Point

Increases van der Waals forces

Density < 1 g/cm³

Long chain influences packing

Isobutanol Moiety
(Branched Alkyl Group)

Branching slightly lowers boiling point
compared to straight-chain isomer Influences molecular packing
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Start

Weigh empty,
clean, dry pycnometer (m1)

Fill with deionized water
at constant temperature

Weigh pycnometer
with water (m2)

Calculate pycnometer volume:
V = (m2 - m1) / ρ_water

Empty and dry
the pycnometer

Fill with Isobutyl Oleate
at same temperature

Weigh pycnometer
with sample (m3)

Calculate sample density:
ρ_sample = (m3 - m1) / V

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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